3-Methyl-3'-morpholinomethyl benzophenone
Description
“3-Methyl-3’-morpholinomethyl benzophenone” is a chemical compound with the CAS Number: 898765-01-0. It has a molecular weight of 295.38 and its IUPAC name is (3-methylphenyl)[3-(4-morpholinylmethyl)phenyl]methanone .
Molecular Structure Analysis
The InChI code for “3-Methyl-3’-morpholinomethyl benzophenone” is 1S/C19H21NO2/c1-15-4-2-6-17(12-15)19(21)18-7-3-5-16(13-18)14-20-8-10-22-11-9-20/h2-7,12-13H,8-11,14H2,1H3 . This indicates the molecular structure of the compound.Scientific Research Applications
Antineoplastic Development
A study by Al‐Ghorbani et al. (2017) synthesized novel morpholine conjugated benzophenone analogues, evaluating their role against neoplastic development. The research highlighted the importance of the methyl group on the benzophenone ring for antiproliferative activity, with specific compounds exhibiting significant anti-mitogenic activity and potency in inducing apoptosis in cancerous cells (Al‐Ghorbani et al., 2017).
Metabolism and Endocrine-Disrupting Activity
Watanabe et al. (2015) explored the metabolism of benzophenone-3 in rat and human liver microsomes, identifying metabolites with varying estrogenic and anti-androgenic activities. This research is significant for understanding the biochemical interactions and potential endocrine-disrupting effects of benzophenone derivatives (Watanabe et al., 2015).
Photophore Applications
Dormán et al. (2016) reviewed the applications of benzophenone photophores in various fields, including biological and material science. Their unique photochemical properties are exploited in binding site mapping, molecular target identification, bioconjugation, and surface grafting (Dormán et al., 2016).
Biodegradation by Bacteria
Jin et al. (2019) isolated a bacterial strain, Methylophilus sp. FP-6, capable of degrading benzophenone-3, suggesting a potential environmental application for the bioremediation of benzophenone pollutants (Jin et al., 2019).
Environmental Impact and Toxicity
Kim and Choi (2014) conducted a review on the occurrences, toxicities, and ecological risks of benzophenone-3, discussing its widespread use and potential impact on aquatic ecosystems (Kim & Choi, 2014).
Neurotoxicity and Endocrine Disruption
Wnuk and Kajta (2021) examined the potential risks of benzophenone-3 on the nervous system, highlighting its ability to cross the blood-brain barrier and potentially contribute to developmental abnormalities and neuronal cell degeneration (Wnuk & Kajta, 2021).
properties
IUPAC Name |
(3-methylphenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c1-15-4-2-6-17(12-15)19(21)18-7-3-5-16(13-18)14-20-8-10-22-11-9-20/h2-7,12-13H,8-11,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJMNYUKWTPPIRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)C2=CC=CC(=C2)CN3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50643067 |
Source
|
| Record name | (3-Methylphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50643067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-3'-morpholinomethyl benzophenone | |
CAS RN |
898765-01-0 |
Source
|
| Record name | (3-Methylphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50643067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
